Cas no 160946-03-2 (Cyclohexanone, 3-(2-pyrimidinyl)-)

• Product Name: Cyclohexanone, 3-(2-pyrimidinyl)-
• CAS No: 160946-03-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1340785
• Update Time: 2024-08-17

Cyclohexanone, 3-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(2-pyrimidinyl)-

• Inchi： 1S/C10H12N2O/c13-9-4-1-3-8(7-9)10-11-5-2-6-12-10/h2,5-6,8H,1,3-4,7H2
• InChI Key： GYNPVWUBUDDIGP-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(C2=NC=CC=N2)C1

Computed Properties

• Exact Mass: 176.09506

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 308.0±35.0 °C(Predicted)
• PSA: 42.85
• pka: 1.49±0.33(Predicted)